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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413 Get Quote

An In-Depth Technical Guide to Fenaclon

Introduction
Fenaclon, identified by the Chemical Abstracts Service (CAS) number 306-20-7, is a chemical

compound with notable biological activity.[1][2][3][4][5][6] This guide provides a comprehensive

technical overview of Fenaclon, intended for researchers, scientists, and professionals in drug

development. We will delve into its chemical properties, synthesis, proposed mechanisms of

action, and analytical methodologies, grounding the discussion in established scientific

literature.

Chemical and Physical Properties
Fenaclon, chemically named 3-Chloro-N-phenethylpropionamide, possesses a molecular

formula of C₁₁H₁₄ClNO and a molecular weight of approximately 211.69 g/mol .[2][4][5][6] Its

structural and physicochemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1594413?utm_src=pdf-interest
https://www.benchchem.com/product/b1594413?utm_src=pdf-body
https://www.benchchem.com/product/b1594413?utm_src=pdf-body
https://cymitquimica.com/cas/306-20-7/
https://cymitquimica.com/products/54-BUP09693/306-20-7/fenaclon/
https://www.guidechem.com/encyclopedia/fenaclonum-dic372833.html
https://www.hoelzel-biotech.com/media/import/pdf_pds/Molnova/oem_nr/M22247__PDS.pdf
https://www.medkoo.com/products/48726
https://pubchem.ncbi.nlm.nih.gov/compound/Fenaclon
https://www.benchchem.com/product/b1594413?utm_src=pdf-body
https://www.benchchem.com/product/b1594413?utm_src=pdf-body
https://cymitquimica.com/products/54-BUP09693/306-20-7/fenaclon/
https://www.hoelzel-biotech.com/media/import/pdf_pds/Molnova/oem_nr/M22247__PDS.pdf
https://www.medkoo.com/products/48726
https://pubchem.ncbi.nlm.nih.gov/compound/Fenaclon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 306-20-7 [1][2][3][4][5][6]

Molecular Formula C₁₁H₁₄ClNO [1][3][4][6]

Molecular Weight 211.69 g/mol [2][4][5][6]

IUPAC Name
3-chloro-N-(2-

phenylethyl)propanamide
[6]

Synonyms

Fenaclonum, Phenacon, 3-

Chloro-N-

phenethylpropionamide

[1][3][6]

Solubility

Moderately soluble in organic

solvents, limited solubility in

water.[1]

SMILES
C1=CC=C(C=C1)CCNC(=O)C

CCl
[1][6]

InChI Key
BITWVVLBVUMFHU-

UHFFFAOYSA-N
[1][3][5]

Synthesis of Fenaclon
The synthesis of Fenaclon is a straightforward process involving the acylation of

phenethylamine with 3-chloropropionyl chloride. This reaction is a classic example of amide

bond formation.

Synthetic Pathway
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Caption: Synthetic pathway of Fenaclon via acylation.

Experimental Protocol for Synthesis
The following is a generalized laboratory-scale protocol for the synthesis of Fenaclon.

Materials:

Phenethylamine

3-Chloropropionyl chloride

Anhydrous diethyl ether (or a similar aprotic solvent)

Triethylamine (or another suitable base)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,

condenser, etc.)
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Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve phenethylamine

in anhydrous diethyl ether.

Add an equimolar amount of triethylamine to the solution. This will act as a scavenger for the

hydrochloric acid byproduct.

Cool the mixture in an ice bath.

Slowly add an equimolar amount of 3-chloropropionyl chloride dropwise to the stirred

solution. Maintain the temperature below 10°C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitor by TLC).

Filter the reaction mixture to remove the triethylamine hydrochloride salt.

Wash the filtrate with a saturated sodium bicarbonate solution to remove any remaining acid.

Wash with brine and dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude product can be purified by recrystallization or column chromatography to

yield pure Fenaclon.

Mechanism of Action
Fenaclon has been primarily investigated for its anticonvulsant properties, indicating its

primary site of action is within the central nervous system.[4][5][7] While some sources also

mention anti-inflammatory and analgesic effects, the underlying mechanisms for its

anticonvulsant activity are of primary interest.[1]

Proposed Anticonvulsant Mechanism
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The exact mechanism of action for Fenaclon's anticonvulsant effects is not extensively

detailed in readily available literature, which is not uncommon for less mainstream compounds.

However, based on the structure and known mechanisms of other anticonvulsants, several

hypotheses can be proposed. A plausible mechanism involves the modulation of ion channels,

such as voltage-gated sodium or calcium channels, which would reduce neuronal excitability.[8]

Another potential pathway could be the enhancement of GABAergic inhibition, a common

mechanism for many antiepileptic drugs.

Anti-inflammatory and Analgesic Properties
Some reports suggest that Fenaclon exhibits characteristics of non-steroidal anti-inflammatory

drugs (NSAIDs) by potentially inhibiting cyclooxygenase (COX) enzymes.[1] These enzymes

are crucial for the synthesis of prostaglandins, which are key mediators of inflammation and

pain.[1]
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Caption: Proposed anti-inflammatory mechanism of Fenaclon.
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Analytical Methodologies
The detection and quantification of Fenaclon in various matrices, such as pharmaceutical

formulations or biological samples, would typically employ standard analytical techniques.

Chromatographic Methods
High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC-MS) are the gold standard methods for the analysis of small organic molecules like

Fenaclon.[9][10]

4.1.1. HPLC-UV/MS Protocol Outline
Objective: To detect and quantify Fenaclon in a sample.

Instrumentation:

HPLC system with a UV or mass spectrometry (MS) detector.

C18 reverse-phase column.

Mobile Phase:

A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape and

ionization in MS).

Procedure:

Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile)

and filter through a 0.45 µm syringe filter. For biological samples, a solid-phase extraction

(SPE) or liquid-liquid extraction (LLE) would be necessary to remove interfering substances.

Injection: Inject a known volume of the prepared sample onto the HPLC system.

Separation: Run a gradient elution to separate Fenaclon from other components in the

sample.

Detection: Monitor the eluent at a specific UV wavelength (determined by a UV scan of a

pure standard) or by selected ion monitoring (SIM) in an MS detector.
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Quantification: Create a calibration curve using a series of known concentrations of a pure

Fenaclon standard to quantify the amount in the sample.
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Caption: Workflow for the analytical detection of Fenaclon.

Biological Activity and Applications
Fenaclon is primarily recognized for its application as an anticonvulsant, indicated for the

treatment of epilepsy.[4][7] Its development has been noted in the former USSR.[5]

Anticonvulsant Activity
The utility of Fenaclon in managing epilepsy suggests its ability to suppress excessive or

synchronous neuronal activity in the brain.[4][5][7] Further preclinical and clinical studies would

be necessary to fully characterize its efficacy and safety profile in comparison to other

antiepileptic drugs.

Potential Anti-inflammatory and Analgesic Use
The compound's potential to act as an anti-inflammatory and analgesic agent, similar to

NSAIDs, opens up other therapeutic possibilities.[1] However, more research is needed to

validate these effects and understand their clinical significance.

Conclusion
Fenaclon (CAS No. 306-20-7) is a compound with established anticonvulsant properties and

potential anti-inflammatory and analgesic effects. Its synthesis is well-understood, and standard

analytical methods can be employed for its detection and quantification. While its primary

application has been in the treatment of epilepsy, further research into its mechanisms of action

could unveil a broader therapeutic potential. This guide provides a foundational understanding

for scientists and researchers interested in exploring the properties and applications of

Fenaclon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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